Cas no 885461-57-4 (4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide
• CAS No: 885461-57-4
• MF: C₁₀H₁₁N₃O₂S₂
• MW: 269.343239068985
• CID: 3108005
• PubChem ID: 4961926
• Update Time: 2025-06-14

4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(2-amino-1,3-thiazol-5-yl)methyl]benzenesulfonamide
• AKOS000122826
• CS-0225768
• 4-[(2-amino-1,3-thiazol-5-yl)methyl]benzene-1-sulfonamide
• 885461-57-4
• Z119990526
• G26836
• EN300-12486
• 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide

• Inchi： 1S/C10H11N3O2S2/c11-10-13-6-8(16-10)5-7-1-3-9(4-2-7)17(12,14)15/h1-4,6H,5H2,(H2,11,13)(H2,12,14,15)
• InChI Key： FEQXONVYCRAWHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC1=CN=C(N)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 269.02926895Da
• Monoisotopic Mass: 269.02926895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 136Ų

Additional information on 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide (CAS No. 885461-57-4)

4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide (CAS No. 885461-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and sulfonamide functional groups, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and therapeutic potential.

The molecular structure of 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide includes a benzene sulfonamide core linked to a 2-amino-1,3-thiazole moiety. This combination is often explored in medicinal chemistry for its ability to interact with biological targets, such as enzymes and receptors. The presence of the sulfonamide group is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, including antibiotics and diuretics.

In recent years, the scientific community has shown growing interest in thiazole derivatives due to their diverse pharmacological properties. Compounds like 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide are frequently studied for their potential anti-inflammatory, antimicrobial, and anticancer activities. These properties align with current research trends focusing on novel therapeutic agents to address global health challenges, such as antibiotic resistance and chronic diseases.

From a synthetic chemistry perspective, the preparation of 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide involves multi-step organic reactions, including condensation and sulfonylation processes. Researchers often optimize these synthetic routes to improve yield and purity, which are critical for subsequent biological testing. The compound's CAS No. 885461-57-4 serves as a unique identifier in chemical databases, facilitating its tracking in academic and industrial research.

The potential applications of 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide extend beyond pharmaceuticals. It is also investigated in materials science, where its molecular structure could contribute to the development of advanced polymers or coatings. This interdisciplinary relevance makes it a compound of interest in both academia and industry, particularly in sectors focused on innovation and sustainability.

As the demand for novel bioactive compounds grows, 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide continues to be a focal point in research. Its combination of a thiazole ring and sulfonamide group offers a versatile scaffold for further chemical modifications, enabling the exploration of new drug candidates. Future studies may delve deeper into its mechanism of action and optimize its properties for specific therapeutic applications.

In conclusion, 4-(2-Amino-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide (CAS No. 885461-57-4) represents a promising compound with broad research potential. Its structural uniqueness and functional groups make it a valuable subject for ongoing and future scientific investigations, particularly in the fields of medicinal chemistry and materials science.